2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine

• CAS No.: 76070-42-3
• Molecular Formula: C8H15N6P3S
• Molecular Weight: 320.23 g/mol
• IUPAC Name: 2-[(2,5-dimethyldiazaphosphol-4-yl)-methylphosphinothioyl]-N,N-dimethyl-1,2,4,3-triazaphosphol-5-amine
• InChI: InChI=1S/C8H15N6P3S/c1-6-7(15-13(4)9-6)17(5,18)14-10-8(11-16-14)12(2)3/h1-5H3
• InChI Key: MZHXUVVJKRHQSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(P=C1P(=S)(C)N2N=C(N=P2)N(C)C)C

Description

2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine is a complex organophosphorus compound

Preparation Methods

The synthesis of 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine involves several steps. The starting materials typically include 2,5-dimethyl-2H-1,2,3-diazaphosphol and N,N-dimethyl-2H-1,2,4,3-triazaphosphol. The reaction conditions often require specific catalysts and controlled temperatures to ensure the correct formation of the compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different phosphorus oxides.

Reduction: Reduction reactions can lead to the formation of phosphines.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialized materials and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets through its phosphorus and nitrogen atoms. These interactions can lead to the formation of stable complexes with metals or other molecules, influencing various biochemical pathways. The specific pathways involved depend on the context of its application, whether in catalysis, drug development, or material science .

Comparison with Similar Compounds

Compared to other similar compounds, 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine stands out due to its unique combination of phosphorus and nitrogen atoms. Similar compounds include:

• 2,5-Dimethyl-2H-1,2,3-diazaphosphol
• N,N-Dimethyl-2H-1,2,4,3-triazaphosphol

These compounds share some structural similarities but differ in their reactivity and applications.